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Compound of Interest

Compound Name: Methanethiolate

Cat. No.: B1210775 Get Quote

Introduction

Sodium methanethiolate (CH₃SNa), also known as sodium thiomethoxide, is a potent

nucleophile and a versatile reagent in organic synthesis.[1][2] It is widely utilized for the

introduction of the methylthio group into molecules, particularly in the synthesis of

pharmaceuticals, agrochemicals, and materials.[2][3][4] Common applications include the

cleavage of methyl ethers and the formation of methyl thioethers from alkyl halides.[1][2] This

document provides a detailed protocol for the laboratory-scale preparation of a sodium

methanethiolate solution in tetrahydrofuran (THF).

Safety Precautions

Sodium methanethiolate is a flammable, toxic, and corrosive solid that reacts with moisture.[5]

[6] Hydrolysis produces methanethiol, a toxic and malodorous gas with a low odor threshold.[1]

All manipulations should be performed in a well-ventilated fume hood, under an inert

atmosphere (e.g., nitrogen or argon), and with appropriate personal protective equipment

(PPE).[5][6][7][8]

Required Personal Protective Equipment (PPE):

Flame-retardant lab coat

Chemical-resistant gloves (e.g., nitrile)
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Tightly fitting safety goggles or a face shield[6][9]

Appropriate respiratory protection may be required if there is a risk of inhalation[6]

Quantitative Data Summary
The following table summarizes the key quantitative parameters for the preparation of a sodium

methanethiolate solution.

Parameter Value

Reagents

Sodium (Na), metal 6.7 g (0.29 mol)

Dimethyl disulfide (CH₃SSCH₃) 14.0 mL (0.158 mol)

Anhydrous Tetrahydrofuran (THF) 80 mL

Reaction Conditions

Initial Reaction Temperature Room Temperature

Initial Reaction Time 24 hours

Final Reaction Temperature 60 °C

Final Reaction Time 3 hours

Atmosphere Inert (Nitrogen)

Product

Product Sodium Methanethiolate (CH₃SNa) in THF

Appearance
White to pale yellow crystalline powder or

aqueous solution[3]

Molecular Weight 70.09 g/mol [4][10]
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This protocol details the in-situ preparation of sodium methanethiolate from metallic sodium

and dimethyl disulfide in anhydrous THF.[11]

Materials and Equipment:

200-mL Schlenk flask

Vacuum gas manifold (Schlenk line)

Magnetic stirrer and stir bar

Heating mantle or oil bath

Syringes and needles

Cannula

Septa

Ground glass stopper

Kerosene or mineral oil for storing sodium

Anhydrous tetrahydrofuran (THF)

Dimethyl disulfide

Metallic sodium

Procedure:

Apparatus Setup: Assemble a 200-mL Schlenk flask equipped with a magnetic stir bar and

connect it to a vacuum gas manifold. Evacuate the flask and backfill with dry nitrogen gas.

Repeat this cycle three times to ensure an inert atmosphere.[7]

Preparation of Sodium: Under a counter flow of nitrogen, quickly transfer small pieces of

freshly cut metallic sodium (6.7 g, 0.29 mol) into the Schlenk flask.[11] The sodium should be
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scraped clean of its oxide layer and rinsed of any storage oil before use.[7] Immediately seal

the flask with a septum.[11]

Addition of Solvent: Transfer 80 mL of anhydrous THF into the flask via cannula under a

positive pressure of nitrogen.[11]

Addition of Dimethyl Disulfide: Using a syringe, slowly add 14.0 mL of dimethyl disulfide

(0.158 mol) to the stirred suspension of sodium in THF.[11] The addition should be

performed dropwise to control the reaction rate.

Reaction: Stir the reaction mixture at room temperature for 24 hours.[11]

Heating: After 24 hours, heat the mixture to 60 °C and continue stirring for an additional 3

hours to ensure the reaction goes to completion.[11]

Completion and Storage: After cooling to room temperature, the resulting solution of sodium

methanethiolate is ready for use. The solution should be stored under an inert atmosphere

to prevent degradation.[9] For long-term storage, it is recommended to keep the solution in a

cool, dry, and well-ventilated area.[5][8]

Experimental Workflow Diagram
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Diagram of Sodium Methanethiolate Solution Preparation

Apparatus and Reagent Preparation

Reaction Steps

Product Handling

Assemble and dry 200-mL Schlenk flask

Evacuate and backfill with N2 (3x)

Prepare and weigh metallic sodium (6.7 g)

Add sodium to Schlenk flask under N2

Add anhydrous THF (80 mL) via cannula

Add dimethyl disulfide (14.0 mL) dropwise

Stir at room temperature for 24 h

Heat to 60°C and stir for 3 h

Cool solution to room temperature

Store under inert atmosphere

Click to download full resolution via product page

Caption: Workflow for the laboratory synthesis of sodium methanethiolate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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